Cas no 2227861-44-9 ((1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol
• CAS No: 2227861-44-9
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• CID: 5862237
• PubChem ID: 92979080
• Update Time: 2025-05-22

(1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol
• EN300-1862954
• 2227861-44-9

• Inchi： 1S/C14H11F3O2/c15-14(16,17)13(18)10-5-4-8-12(9-10)19-11-6-2-1-3-7-11/h1-9,13,18H/t13-/m0/s1
• InChI Key： KFIVGBBIMLPJAF-ZDUSSCGKSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)OC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 268.07111408g/mol
• Monoisotopic Mass: 268.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol

Recent Advances in the Study of (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol (CAS: 2227861-44-9)

The chiral fluorinated alcohol (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol (CAS: 2227861-44-9) has recently emerged as a compound of significant interest in medicinal chemistry and drug development. This compound, characterized by its trifluoromethyl group and phenoxy-substituted phenyl ring, exhibits unique physicochemical properties that make it valuable for pharmaceutical applications. Recent studies have focused on its potential as a building block for novel bioactive molecules and its role in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of selective estrogen receptor modulators (SERMs). The researchers utilized the chiral center of (1S)-2,2,2-trifluoro-1-(3-phenoxyphenyl)ethan-1-ol to construct novel SERM candidates with improved metabolic stability and tissue selectivity. The trifluoromethyl group was found to significantly enhance the compounds' binding affinity to estrogen receptors while reducing unwanted side effects.

In the field of CNS drug development, recent preclinical studies have explored derivatives of 2227861-44-9 as potential GABA_A receptor modulators. The compound's ability to cross the blood-brain barrier, combined with its metabolic stability, makes it particularly attractive for neurological applications. A 2024 study in ACS Chemical Neuroscience reported that structural analogs showed promising anxiolytic activity in animal models without the sedative effects commonly associated with benzodiazepines.

From a synthetic chemistry perspective, significant progress has been made in the asymmetric synthesis of 2227861-44-9. A novel biocatalytic approach using engineered ketoreductases was reported in Nature Catalysis (2023), achieving >99% ee and 85% yield. This green chemistry method represents a substantial improvement over traditional metal-catalyzed asymmetric reductions, addressing previous challenges in large-scale production of this chiral building block.

The compound's unique properties have also attracted attention in materials science. Recent work published in Advanced Materials (2024) demonstrated that 2227861-44-9 can serve as a precursor for liquid crystal materials with exceptional thermal stability and electro-optical properties. The combination of the rigid phenoxyphenyl core and flexible trifluoroethanol moiety creates materials with tunable mesophase behavior.

Ongoing research continues to explore the full potential of this versatile compound. Current clinical trials are investigating derivatives as potential treatments for hormone-dependent cancers and neurological disorders. The compound's favorable ADME profile and synthetic accessibility position it as an important scaffold in modern drug discovery pipelines.